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Compound of Interest

Compound Name: 3-(2-Aminoethoxy)benzonitrile

Cat. No.: B111376

CAS Number: 120351-94-2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-Aminoethoxy)benzonitrile, a
versatile building block in medicinal chemistry and materials science. This document
consolidates available data on its chemical properties, synthesis, and analytical
characterization.

Chemical and Physical Properties

3-(2-Aminoethoxy)benzonitrile is a substituted benzonitrile featuring an aminoethoxy side
chain at the meta-position. This unique combination of a nitrile group, an ether linkage, and a
primary amine makes it a valuable intermediate for the synthesis of more complex molecules. A
summary of its key properties is presented in the table below.
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Property Value Source
CAS Number 120351-94-2 [1]
Molecular Formula CoH10N20 [1]
Molecular Weight 162.19 g/mol [1]
Appearance Light yellow to yellow liquid [2]
Purity >95.0% [1][2]
Storage 2-8°C, protect from light [1112]
SMILES N#CC1=CC=CC(OCCN)=C1 [1]
InChi Key XRXLMRKNZYUOND- 3]

UHFFFAOYSA-N

Topological Polar Surface Area

(TPSA) 59.04 A2 [1]
logP 0.89578 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 1 [1]
Rotatable Bonds 3 [1]

Synthesis

A plausible and commonly employed synthetic route to 3-(2-Aminoethoxy)benzonitrile
involves the Williamson ether synthesis. This method utilizes the reaction of 3-cyanophenol
with a protected 2-aminoethyl halide, followed by deprotection of the amino group.

Conceptual Synthesis Workflow:
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Step 1: Etherification

Protected 2-Aminoethyl halide

3-Cyanophenol (e.9., N-(2-bromoethyl)phthalimide)

Base (e.g., K2CO3) Solvent (e.g., DMF)
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» Protected 3-(2-Aminoethoxy)benzonitrile [

Step 2: Deprotection

Deprotecting Agent
(e.g., Hydrazine)

Protected 3-(2-Aminoethoxy)benzonitrile

3-(2-Aminoethoxy)benzonitrile

3-(2-Aminoethoxy)benzonitrile
Sample

A\ \ 4 \ \

NMR Spectroscopy Mass Spectrometry IR Spectroscopy Purity Analysis
(1H, 13C) (e.g., ESI-MS) (FTIR-ATR) (e.g., HPLC, GC)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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